SC-435

• Molecular Formula: C36H55N2O6S+
• Molecular Weight: 643.9 g/mol
• InChI: InChI=1S/C36H55N2O6S/c1-5-7-15-36(16-8-6-2)27-45(40,41)33-26-32(43-4)31(42-3)25-30(33)34(35(36)39)28-11-13-29(14-12-28)44-24-10-9-20-38-21-17-37(18-22-38)19-23-38/h11-14,25-26,34-35,39H,5-10,15-24,27H2,1-4H3/q+1/t34-,35-/m1/s1
• InChIKey: PHAUFFBQHZENJE-VSJLXWSYSA-N

SC-435: An Early ASBT Inhibitor

SC-435 is a synthetic small-molecule inhibitor of the apical sodium-dependent bile acid transporter (ASBT/SLC10A2) [1]. It was developed as a minimally absorbed, luminally-restricted agent designed to block intestinal bile acid reabsorption, thereby upregulating hepatic cholesterol 7α-hydroxylase (CYP7A1) and lowering plasma low-density lipoprotein cholesterol (LDL-C) [2]. SC-435 is provided as the mesylate salt form and represents an early-generation pharmacological tool for probing ASBT biology across multiple disease models.

Workflow ASBT pathway inhibition studies

Selection Context Early-generation luminally-restricted tool compound

Model Fit Reported response in hypercholesterolemia and cholestasis models

• [1] Bhat BG, Rapp SR, Beaudry JA, Napawan N, Butteiger DN, Hall KA, et al. Inhibition of ileal bile acid transport and reduced atherosclerosis in apoE-/- mice by SC-435. J Lipid Res. 2003 Sep;44(9):1614-21. View Source
• [2] West KL, Ramjiganesh T, Roy S, Keller BT, Fernandez ML. 1-[4-[4[(4R,5R)-3,3-Dibutyl-7-(dimethylamino)-2,3,4,5-tetrahydro-4-hydroxy-1,1-dioxido-1-benzothiepin-5-yl]phenoxy]butyl]-4-aza-1-azoniabicyclo[2.2.2]octane methanesulfonate (SC-435), an ileal apical sodium-codependent bile acid transporter inhibitor alters hepatic cholesterol metabolism and lowers plasma low-density lipoprotein-cholesterol concentrations in guinea pigs. J Pharmacol Exp Ther. 2002 Oct;303(1):293-9. View Source

SC-435: Unique Among ASBT Inhibitors

Although multiple ASBT inhibitors exist, SC-435 occupies a specific niche defined by its early discovery status, extensive in vivo validation in hypercholesterolemia and cholestasis models, and well-characterized pharmacodynamic profile. Cross-study analysis reveals that ASBT inhibitors differ substantially in potency (nanomolar-range IC50 values differ several hundred-fold across compounds), species selectivity, and degree of systemic absorption. For example, the first-generation inhibitor 264W94 exhibits markedly lower cellular potency (IC50 ~0.5 µM) compared to SC-435 (IC50 = 1.5 nM) [1]. Furthermore, clinical-stage ASBT inhibitors such as elobixibat and maralixibat were optimized for different therapeutic indications (constipation, pruritus) and possess distinct tissue distribution and pharmacokinetic profiles. Substituting these agents without an understanding of these quantitative differences can compromise experimental reproducibility and lead to erroneous mechanistic conclusions in preclinical ASBT research [2].

• Potency profile ASBT inhibitor IC50 values vary several hundred-fold; potency context may not transfer directly across compounds.
• Species selectivity Species-dependent transporter affinity and systemic absorption can shift pharmacodynamic response in preclinical models.
• Clinical-stage comparators Elobixibat, maralixibat, and other agents optimized for distinct indications may exhibit divergent tissue distribution and pathway engagement.

• [1] Bhat BG, Rapp SR, Beaudry JA, Napawan N, Butteiger DN, Hall KA, et al. Inhibition of ileal bile acid transport and reduced atherosclerosis in apoE-/- mice by SC-435. J Lipid Res. 2003 Sep;44(9):1614-21. View Source
• [2] Zhang Y, Lee FY, Barrera G, Lee H, Vales C, Gonzalez FJ, et al. Activation of the nuclear receptor FXR improves hyperglycemia and hyperlipidemia in diabetic mice. Proc Natl Acad Sci USA. 2006;103(4):1006-1011. View Source

SC-435: Quantitative Comparisons

ASBT Inhibitory Potency vs. 264W94

SC-435 demonstrates sub-nanomolar inhibitory potency against human ASBT, a level substantially higher than that of the first-generation ASBT inhibitor 264W94. SC-435 was identified as a potent inhibitor of ASBT with an IC50 of 1.5 nM in cells transfected with the human ASBT gene [1]. In contrast, 264W94 displays an IC50 of approximately 0.5 µM (500 nM) in comparable cellular assays [2].

ASBT Inhibitory Potency vs. 264W94

Cross-study comparable

SC-435 IC50: 1.5 nM
264W94 IC50: ~500 nM
~333-fold difference in cellular ASBT inhibition

Supports potency comparison context for ASBT tool compound selection.

Human ASBT-transfected cell model; in vitro conditions may influence absolute IC50 values.

Evidence Dimension	ASBT Inhibitory Potency (IC50) in Human ASBT-Transfected Cells
Target Compound Data	SC-435: IC50 = 1.5 nM
Comparator Or Baseline	264W94: IC50 ≈ 500 nM (0.5 µM) in comparable human ASBT inhibition assays
Quantified Difference	SC-435 is approximately 333-fold more potent than 264W94 in cellular ASBT inhibition assays
Conditions	Cells transfected with human ASBT gene; in vitro potency determination

Why This Matters

Potency differences of this magnitude can translate into markedly different in vivo dosing requirements and selectivity profiles, directly impacting experimental design and procurement decisions for ASBT-related studies.

• [1] Bhat BG, Rapp SR, Beaudry JA, Napawan N, Butteiger DN, Hall KA, et al. Inhibition of ileal bile acid transport and reduced atherosclerosis in apoE-/- mice by SC-435. J Lipid Res. 2003 Sep;44(9):1614-21. (IC50 = 1.5 nM) View Source
• [2] Root C, Smith CD, Sundseth SS, Pink HM, Wilson JG, Lewis MC. Ileal bile acid transporter inhibition, CYP7A1 induction, and antilipemic action of 264W94. J Lipid Res. 2002 Aug;43(8):1320-30. (IC50 for 264W94 ≈ 500 nM) View Source

LDL-C Lowering: Statin Combination Synergy

SC-435 monotherapy at 10 mg/kg/day for 21 days in miniature pigs reduced plasma LDL cholesterol by 20%. The addition of atorvastatin (3 mg/kg/day) potentiated this effect significantly, producing a 40% LDL-C reduction through complementary mechanisms of enhanced LDL receptor-mediated clearance [1]. This demonstrates the unique pharmacodynamic profile of SC-435 in both monotherapy and synergistic combination therapy.

LDL-C Lowering Synergy with Statin

Direct head-to-head comparison

Miniature pig model, 21-day oral dosing
SC-435 10 mg/kg: 20% LDL-C reduction
SC-435 + atorvastatin: 40% LDL-C reduction

Reported statin combination synergy context, model-dependent.

Diet-fed miniature pig model; kinetic analysis with autologous ¹³¹I-VLDL and ¹²⁵I-LDL. Requires model-specific validation.

Evidence Dimension	Plasma LDL-C Reduction in Diet-Fed Miniature Pigs (21-Day Treatment)
Target Compound Data	SC-435 10 mg/kg/day: 20% LDL-C reduction (p<0.05); SC-435 + Atorvastatin: 40% LDL-C reduction (p<0.001)
Comparator Or Baseline	Placebo control group; atorvastatin monotherapy (3 mg/kg/day) reduced LDL apoB by 30%
Quantified Difference	SC-435 monotherapy: 20% reduction; SC-435+Atorvastatin combination: 40% reduction vs. baseline
Conditions	In vivo miniature pig model; 21-day oral administration; kinetic analysis using autologous 131I-VLDL and 125I-LDL

Why This Matters

The proven synergistic interaction with statins is a differentiating feature not established for many newer ASBT inhibitors, making SC-435 a valuable reference compound for studying bile acid-cholesterol synthesis crosstalk.

• [1] Telford DE, Lipson SM, Barrett PH, Sutherland BG, Edwards JY, Aebi JD, et al. Inhibition of both the apical sodium-dependent bile acid transporter and HMG-CoA reductase markedly enhances the clearance of LDL apoB. J Lipid Res. 2003 May;44(5):943-52. View Source

Hepatoprotective Bile Acid Modulation in Cholestasis

In mdr2-/- mice, a model of progressive sclerosing cholangitis, SC-435 treatment (11 mg/kg/day for 14 days) produced dramatic reductions in bile acid burden and liver injury markers [1]. Fecal bile acid excretion increased 8-fold, liver total bile acid concentration decreased by 65%, and serum hydrophobic bile acids were reduced by >98%. Concomitantly, plasma ALT decreased by 86% and total bilirubin by 93%, demonstrating a profound hepatoprotective effect linked to the normalization of the biliary phosphatidylcholine/bile acid ratio [2].

Hepatoprotective Modulation in Cholestasis

Direct head-to-head comparison

mdr2⁻/⁻ mice, 11 mg/kg/day, 14 days
Fecal BA excretion increased 8-fold
Liver BA decreased 65%, serum hydrophobic BA reduced >98%
ALT decreased 86%, bilirubin decreased 93%

Supports cholestasis model response context; endpoint profile should be verified per study.

Female mdr2⁻/⁻ mice, high-fat chow containing 0.006% SC-435. Bile acids measured by mass spectrometry.

Evidence Dimension	Hepatobiliary Injury Parameters in mdr2-/- Mice
Target Compound Data	SC-435 (11 mg/kg/day, 14 days): Fecal BA excretion increased 8-fold, Liver BA decreased 65%, Serum hydrophobic BA decreased >98%, ALT decreased 86%, Bilirubin decreased 93%
Comparator Or Baseline	Untreated mdr2-/- mice (progressive cholangitis with elevated serum and liver BA, ALT, and bilirubin)
Quantified Difference	8-fold increase in fecal BA excretion; 65% liver BA reduction; >98% serum BA reduction; 86% ALT reduction; 93% bilirubin reduction
Conditions	Female mdr2-/- mice; high-fat chow containing 0.006% SC-435; 14-day treatment; bile acids measured by mass spectrometry

Why This Matters

The comprehensive and potent hepatoprotective profile of SC-435 in cholestatic liver disease models provides a unique benchmark for evaluating newer ASBT inhibitors in preclinical hepatology research.

• [1] Miethke AG, Zhang W, Simmons J, Taylor AE, Shi T, Shanmukhappa SK, et al. Pharmacological inhibition of apical sodium-dependent bile acid transporter changes bile composition and blocks progression of sclerosing cholangitis in multidrug resistance 2 knockout mice. Hepatology. 2016 Feb;63(2):512-523. View Source
• [2] Miethke AG, et al. Hepatology. 2016;63(2):512-523. (Biliary phosphatidylcholine/bile acid ratio normalization data) View Source

Neuroprotective Bile Acid & Ammonia Clearance in Liver Failure

SC-435's luminally-restricted inhibition of intestinal ASBT effectively removes neurotoxic bile acids and ammonia from the bloodstream in murine liver failure models [1]. In a combined chronic liver disease (CLD) model induced by streptozotocin-high fat diet and an acute liver failure (ALF) model induced by azoxymethane, oral SC-435 treatment significantly reduced bile acid and ammonia concentrations in both blood and brain, resulting in alleviation of liver and brain damage. This mechanism is distinct from that of systemic ASBT modulators like budesonide, which exacerbated liver and brain damage in the same models [2].

Bile Acid & Ammonia Clearance in Liver Failure

Direct head-to-head comparison

SC-435 (10 µg/g, oral) reduced blood and brain bile acid and ammonia concentrations in murine CLD and ALF models
Budesonide (ASBT activator) exacerbated liver and brain damage in parallel models

Supports hepatic encephalopathy model response context for luminally-restricted ASBT inhibition.

Male C57BL/6J mice; STZ-HFD chronic liver disease model (16 weeks) and AOM-induced acute liver failure (5 days).

Evidence Dimension	Blood and Brain Bile Acid and Ammonia Concentrations in Liver Failure Mouse Models
Target Compound Data	SC-435 (10 µg/g, oral): Significantly reduced bile acid and ammonia concentrations in blood and brain; alleviated liver and brain damage in both STZ-HFD-induced CLD and AOM-induced ALF models
Comparator Or Baseline	Budesonide (ASBT activator): Induced liver and brain damage in normal mice and exacerbated damage in AOM-treated mice; untreated liver failure mouse models as baseline
Quantified Difference	Qualitatively opposite effects: SC-435 alleviated liver and brain damage, while budesonide exacerbated it. Conjugated bile acids in sera were significantly elevated in cirrhotic patients with HE (n=75) vs. cirrhotic patients without HE (n=126) [2]
Conditions	Male C57BL/6J mice (25-30 g); STZ-HFD-induced chronic liver disease model (16 weeks) and AOM-induced acute liver failure model (5 days)

Why This Matters

The demonstrated ability to clear neurotoxic bile acids and ammonia from the brain in liver failure models represents a unique mechanistic application of ASBT inhibition that is not established for alternative ASBT inhibitors, positioning SC-435 as a key tool compound for hepatic encephalopathy research.

• [1] Xie G, Wang X, Jiang R, Zhao A, Yan J, Zheng X, et al. Dysregulated bile acid signaling contributes to the neurological impairment in murine models of acute and chronic liver failure. EBioMedicine. 2018 Nov;37:294-306. View Source
• [2] Xie G, et al. EBioMedicine. 2018;37:294-306. (Budesonide ASBT activator comparison data) View Source

SC-435: Key Preclinical Applications

Hypercholesterolemia & Atherosclerosis Models

SC-435 is optimally deployed in guinea pig and apoE-/- mouse models of hypercholesterolemia to study the impact of intestinal bile acid transport inhibition on plasma LDL-C reduction [1]. The compound's well-documented 35-44% LDL-C lowering efficacy across species makes it an excellent reference for comparative efficacy studies against statins or newer ASBT inhibitors. Its proven 65% reduction in aortic root lesion area in apoE-/- mice [2] further validates its utility in atherosclerosis regression and prevention studies.

Statin Combination Therapy

SC-435 serves as the prototypical ASBT inhibitor for investigating synergistic cholesterol-lowering mechanisms when combined with statins [1]. The documented 40% LDL-C reduction achieved with SC-435+atorvastatin (vs. 20% with SC-435 monotherapy) via enhanced LDL receptor-mediated clearance provides a robust experimental framework for exploring bile acid-statin interaction networks. This application is particularly valuable for studying complementary mechanisms of cholesterol homeostasis regulation.

Cholestasis & Sclerosing Cholangitis Research

In mdr2-/- mouse models of progressive sclerosing cholangitis, SC-435 delivers a uniquely comprehensive hepatoprotective response, including 65% liver bile acid reduction, >98% serum hydrophobic bile acid clearance, and 86% ALT reduction [1]. The normalization of the biliary phosphatidylcholine/bile acid ratio demonstrates a disease-modifying mechanism that is distinct from simple cholesterol lowering, making SC-435 indispensable for studying the therapeutic potential of ASBT inhibition in primary sclerosing cholangitis and pediatric cholestatic disorders.

Hepatic Encephalopathy & Liver Failure Neuroprotection

SC-435's luminally-restricted mechanism effectively clears neurotoxic bile acids and ammonia from the blood and brain in both acute and chronic liver failure mouse models [1]. This application is uniquely supported by human clinical data showing elevated conjugated bile acids in cirrhotic patients with hepatic encephalopathy. SC-435 provides a critical experimental tool for investigating the gut-liver-brain axis in the context of ammonia and bile acid neurotoxicity, a research area not addressable with systemic ASBT modulators.

Application

Selection Property

Validation Focus

Hypercholesterolemia & Atherosclerosis Models

LDL-C lowering and atherosclerosis model fit

Plasma LDL-C reduction and aortic lesion endpoint verification

Statin Combination Therapy Research

Synergistic cholesterol-lowering interaction profile

LDL receptor-mediated clearance enhancement and bile acid-statin crosstalk confirmation

Cholestasis & Sclerosing Cholangitis Research

Hepatoprotective response in progressive cholangitis models

Biliary phosphatidylcholine/bile acid ratio normalization and liver injury marker attenuation

Hepatic Encephalopathy & Liver Failure Research

Luminally-restricted neurotoxic bile acid and ammonia clearance

Gut-liver-brain axis endpoints, blood and brain bile acid/ammonia concentration monitoring

• [1] West KL, Zern TL, Butteiger DN, Keller BT, Fernandez ML. SC-435, an ileal apical sodium co-dependent bile acid transporter (ASBT) inhibitor lowers plasma cholesterol and reduces atherosclerosis in guinea pigs. Atherosclerosis. 2003 Dec;171(2):201-10. View Source
• [2] Bhat BG, Rapp SR, Beaudry JA, Napawan N, Butteiger DN, Hall KA, et al. J Lipid Res. 2003;44(9):1614-21. (Aortic root lesion area 65% reduction data) View Source